Cas no 1600017-12-6 (1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine)

• Product Name: 1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine
• CAS No: 1600017-12-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5851842
• PubChem ID: 114703525
• Update Time: 2025-11-02

1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine
• 1600017-12-6
• EN300-1837941

• Inchi： 1S/C7H13N3/c1-3-10-5-9-4-7(10)6(2)8/h4-6H,3,8H2,1-2H3
• InChI Key： RROXVBPFWNPJGL-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C(C)N)CC

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine

Comprehensive Overview of 1-(1-Ethyl-1H-imidazol-5-yl)ethan-1-amine (CAS No. 1600017-12-6)

1-(1-Ethyl-1H-imidazol-5-yl)ethan-1-amine (CAS No. 1600017-12-6) is a specialized organic compound featuring an imidazole core substituted with an ethyl group and an aminoethyl side chain. This unique structure positions it as a valuable intermediate in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula is C₇H₁₃N₃, with a molar mass of 139.20 g/mol. Its imidazole-amine hybrid structure enables diverse reactivity, making it particularly relevant in drug discovery for targeting enzyme inhibition and receptor modulation.

Recent interest in 1-(1-ethyl-1H-imidazol-5-yl)ethanamine derivatives has surged due to their potential applications in next-generation therapeutics, especially in oncology and neurology. Researchers are exploring its role as a building block for kinase inhibitors and GPCR-targeted compounds, aligning with the growing demand for precision medicine. The compound's hydrogen-bonding capacity and planar aromatic character contribute to its molecular recognition properties, a hot topic in computational drug design and AI-assisted molecular screening.

In material science, CAS 1600017-12-6 demonstrates promise for developing functionalized polymers and coordination complexes. Its ability to act as a bidentate ligand makes it valuable for creating metal-organic frameworks (MOFs), which are currently trending in carbon capture technologies and heterogeneous catalysis. Industry reports indicate growing patent activity around similar imidazole-amine compounds, particularly for energy storage applications and photocatalytic systems.

The synthesis of 1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine typically involves multi-step organic transformations, with recent literature emphasizing atom-economical routes and green chemistry principles – key concerns in modern chemical manufacturing. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Stability studies suggest optimal storage under inert atmosphere at 2-8°C, addressing common queries about compound handling protocols.

Market analysis reveals increasing demand for CAS 1600017-12-6 from contract research organizations (CROs) and academic labs, driven by its versatility in high-throughput screening and combinatorial chemistry. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for fragment-based drug discovery, a rapidly expanding segment in biotech. Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper laboratory safety measures should always be observed.

Emerging applications include its use as a precursor for bioactive heterocycles and fluorescent probes, areas gaining traction in diagnostic imaging development. The compound's electron-rich π-system enables interesting photophysical properties, relevant to optoelectronic materials research. Recent publications highlight its utility in creating molecular sensors for environmental monitoring, addressing current interests in pollutant detection technologies.

For researchers sourcing 1-(1-ethyl-1H-imidazol-5-yl)ethanamine, key considerations include supplier reliability, batch-to-batch consistency, and technical documentation quality. The compound is typically available in gram to kilogram quantities, with custom synthesis options for isotope-labeled versions (e.g., ¹³C, ¹⁵N) used in mechanistic studies. Its growing presence in virtual compound libraries underscores its importance in contemporary drug discovery pipelines.